Cas no 923182-32-5 (2-(5-formyl-2-methoxyphenoxy)-N-(2,2,2-trifluoroethyl)acetamide)

• Product Name: 2-(5-formyl-2-methoxyphenoxy)-N-(2,2,2-trifluoroethyl)acetamide
• CAS No: 923182-32-5
• MF: C₁₂H₁₂F₃NO₄
• MW: 291.223194122314
• MDL: MFCD08444971
• CID: 5226705
• Update Time: 2025-06-23

2-(5-formyl-2-methoxyphenoxy)-N-(2,2,2-trifluoroethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-(5-formyl-2-methoxyphenoxy)-N-(2,2,2-trifluoroethyl)-
• 2-(5-formyl-2-methoxyphenoxy)-N-(2,2,2-trifluoroethyl)acetamide

• MDL： MFCD08444971
• Inchi： 1S/C12H12F3NO4/c1-19-9-3-2-8(5-17)4-10(9)20-6-11(18)16-7-12(13,14)15/h2-5H,6-7H2,1H3,(H,16,18)
• InChI Key： SSROPEVEBLVPPY-UHFFFAOYSA-N
• SMILES： C(NCC(F)(F)F)(=O)COC1=CC(C=O)=CC=C1OC

Additional information on 2-(5-formyl-2-methoxyphenoxy)-N-(2,2,2-trifluoroethyl)acetamide

Compound CAS No 923182-32-5: 2-(5-formyl-2-methoxyphenoxy)-N-(2,2,2-trifluoroethyl)acetamide

Compound CAS No 923182-32-5, also known as 2-(5-formyl-2-methoxyphenoxy)-N-(2,2,2-trifluoroethyl)acetamide, is a highly specialized organic compound with a complex structure that combines multiple functional groups. This compound has garnered significant attention in recent years due to its unique properties and potential applications in various fields such as pharmaceuticals, agrochemicals, and materials science.

The molecular structure of this compound is characterized by a phenoxy group substituted with a formyl and methoxy group at the 5 and 2 positions, respectively. The phenoxy group is further connected to an acetamide moiety, which itself is substituted with a trifluoroethyl group at the nitrogen atom. This combination of functional groups imparts the compound with a wide range of chemical properties, including enhanced stability, solubility, and reactivity.

Recent studies have highlighted the potential of Compound CAS No 923182-32-5 in drug discovery and development. Its unique structure allows for interactions with various biological targets, making it a promising candidate for the treatment of diseases such as cancer and neurodegenerative disorders. Researchers have reported that the trifluoroethyl group enhances the compound's bioavailability and pharmacokinetic profile, which are critical factors in drug design.

In addition to its pharmaceutical applications, this compound has also shown promise in agrochemical research. Its ability to act as a herbicide or insecticide has been explored in recent studies, with findings suggesting that it could be an effective alternative to traditional chemicals in crop protection. The methoxy group in the phenoxy ring contributes to its selectivity towards specific pest species, reducing the risk of harm to non-target organisms.

The synthesis of Compound CAS No 923184-34-7 involves a multi-step process that combines advanced organic chemistry techniques such as Suzuki coupling and nucleophilic acyl substitution. These methods ensure high yields and purity levels, which are essential for its use in research and industrial applications.

From a materials science perspective, this compound has been investigated for its potential use in creating advanced polymers and coatings. Its trifluoroethyl group provides excellent resistance to environmental factors such as UV radiation and moisture, making it suitable for applications in harsh conditions.

As research into Compound CAS No 917647-46-0 continues to progress, new insights into its properties and applications are being uncovered regularly. Collaborative efforts between academic institutions and industry leaders are driving innovation in this field, paving the way for groundbreaking advancements.

In conclusion, Compound CAS No 917647-46-0: 5-formyl-4-methoxyphenoxy-N-(trifluoroethyl)acetamide stands out as a versatile compound with immense potential across multiple industries. Its unique structure and functional groups make it a valuable tool for researchers seeking innovative solutions to complex challenges.